Cas no 2306262-02-0 (ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2306262-02-0
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6536763
• PubChem ID: 138755874
• Update Time: 2026-03-11

ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 6-bromo-5-methyl-, ethyl ester
• MFCD32068289
• ethyl 6-bromo-5-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• SY322932
• P20661
• AS-79624
• 2306262-02-0

• Inchi： 1S/C11H11BrN2O2/c1-3-16-11(15)8-5-13-14-6-9(12)7(2)4-10(8)14/h4-6H,3H2,1-2H3
• InChI Key： IJCAMUJRVWZTQH-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=C(Br)C(C)=C2

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 0.00±0.30(Predicted)

Additional information on ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 6-Bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 2306262-02-0) in Chemical Biology and Drug Discovery

Ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 2306262-02-0) is a pyrazolopyridine derivative that has recently gained significant attention in chemical biology and medicinal chemistry due to its versatile scaffold and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role in modulating specific signaling pathways, making it a promising candidate for targeted drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate to enhance its binding affinity for cyclin-dependent kinases (CDKs). The study demonstrated that modifications at the 6-bromo position could significantly improve selectivity toward CDK4/6, which are critical targets in cancer therapy. The compound's unique pyrazolo[1,5-a]pyridine core was found to facilitate hydrogen bonding interactions with key residues in the ATP-binding pocket of CDKs, providing a structural basis for further drug development.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a precursor for the synthesis of novel JAK2 inhibitors. The researchers utilized the bromo substituent for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. The resulting derivatives exhibited potent inhibitory activity against JAK2, with IC50 values in the low nanomolar range, suggesting potential for treating myeloproliferative disorders.

From a synthetic chemistry perspective, ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate has proven to be a versatile building block. A 2022 study in Organic Letters detailed an efficient palladium-catalyzed amination protocol that allows for the selective functionalization of the pyrazolo[1,5-a]pyridine scaffold at multiple positions. This methodology has opened new avenues for creating structurally diverse libraries of bioactive compounds, particularly for high-throughput screening in drug discovery programs.

The compound's physicochemical properties have also been extensively characterized in recent research. Computational studies published in the Journal of Chemical Information and Modeling in 2023 revealed that the ethyl ester moiety contributes to favorable solubility and membrane permeability, while the bromo substituent provides an ideal handle for further derivatization. These characteristics make it particularly valuable in fragment-based drug design approaches.

In conclusion, ethyl 6-bromo-5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 2306262-02-0) represents a multifaceted tool in modern drug discovery. Its applications span from serving as a privileged scaffold in kinase inhibitor development to acting as a versatile intermediate in medicinal chemistry. The recent studies highlighted in this brief demonstrate its growing importance in addressing challenging therapeutic targets, particularly in oncology and inflammatory diseases. Future research directions may focus on exploring its potential in PROTAC design and other emerging therapeutic modalities.